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CAS Number: 13120-39-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N-(2-Pyridyl)oxamic acid is a chemical compound primarily recognized as a metabolite of
several non-steroidal anti-inflammatory drugs (NSAIDs) belonging to the oxicam class,
including piroxicam, lornoxicam, and tenoxicam. Its presence in biological matrices serves as
an indicator of the metabolism of these parent drugs. This technical guide provides a
comprehensive overview of the available scientific and technical data for N-(2-Pyridyl)oxamic
acid, including its chemical and physical properties, a proposed synthesis pathway, its role in
drug metabolism, and analytical methodologies for its detection. While the compound is
generally considered pharmacologically inactive, this guide aims to consolidate the existing
knowledge for researchers in drug metabolism, pharmacokinetics, and analytical chemistry.

Chemical and Physical Properties
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N-(2-Pyridyl)oxamic acid is a white to off-white solid.[1] Its fundamental properties are
summarized in the table below.

Property Value Source(s)
CAS Number 13120-39-3 [2][3][4]
Molecular Formula C7HeN20s3 [21[31[5]
Molecular Weight 166.13 g/mol [21[31[5]

2-0x0-2-(pyridin-2-
IUPAC Name ] ) ) [2][3]
ylamino)acetic acid

N-(2-Pyridinyl)oxamic Acid,

[(PYRIDIN-2-
Synonyms [2]
YL)CARBAMOYL]FORMIC
ACID
Melting Point 196-198 °C [6]
N Slightly soluble in DMSO and
Solubility [6]
Methanol
pKa (Predicted) -0.71+£0.20 [6]
LogP (Predicted) 0.17770 [6]
Density (Predicted) 1.505 + 0.06 g/cm3 [6]
Synthesis

The synthesis of N-(2-Pyridyl)oxamic acid can be achieved through the hydrolysis of its
corresponding methyl ester. A general two-step synthetic approach is outlined below.

Experimental Protocol: Synthesis of N-(2-Pyridyl)oxamic
Acid (Proposed)

Step 1: Synthesis of methyl (pyridin-2-ylcarbamoyl)formate
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A detailed experimental protocol for this specific precursor is not readily available in the public
domain. However, a general method for the synthesis of similar oxamic acid esters involves the
reaction of an amine with an excess of a dialkyl oxalate.

e Reaction: 2-aminopyridine is reacted with diethyl oxalate.

e Procedure (General): Pure 2-aminopyridine is refluxed with anhydrous diethyl oxalate.[7] The
reaction mixture is then cooled, and the resulting solid ester is purified, typically by
recrystallization.

Step 2: Hydrolysis to N-(2-Pyridyl)oxamic acid

o Reaction: The methyl (pyridin-2-ylcarbamoyl)formate intermediate is hydrolyzed to the final
product.

e Procedure (Cited): The hydrolysis is carried out using lithium hydroxide in a 1,4-dioxane
solvent at 20 °C.[6] A detailed, step-by-step procedure with reactant quantities, reaction
times, and purification methods is not available in the cited literature.
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Figure 1: Proposed synthesis workflow for N-(2-Pyridyl)oxamic acid.

Role in Drug Metabolism

N-(2-Pyridyl)oxamic acid has been identified as a metabolite of the oxicam class of NSAIDs,
including piroxicam, lornoxicam, and tenoxicam.[6][8][9] It is formed through the enzymatic
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hydrolysis of the amide bond of the parent drug. This metabolic pathway is a key route of
elimination for these pharmaceuticals.

Metabolic Pathway: Formation from Piroxicam

The primary metabolic pathway for piroxicam involves hydroxylation, but a secondary pathway
includes the hydrolysis of the amide linkage, leading to the formation of N-(2-Pyridyl)oxamic
acid and the corresponding benzothiazine derivative.[8] This process is generally considered a
detoxification step, as the resulting metabolites are pharmacologically inactive.[1]
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Figure 2: Simplified metabolic pathway of Piroxicam.

Experimental Protocol: Identification of N-(2-
Pyridyl)oxamic Acid as a Metabolite (General)

Detailed protocols for the specific isolation and characterization of N-(2-Pyridyl)oxamic acid
from biological samples are not extensively detailed in publicly available literature. However, a
general workflow can be inferred from studies on the metabolism of oxicams.

o Sample Collection: Collection of biological matrices (e.g., plasma, urine) from subjects
administered with the parent drug (piroxicam, lornoxicam, or tenoxicam).

e Sample Preparation:
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o Liquid-Liquid Extraction: The plasma or urine sample is typically acidified, and the
metabolites are extracted into an organic solvent such as ethyl acetate.[10]

o Solid-Phase Extraction: Alternatively, solid-phase extraction (SPE) may be used for

sample clean-up and concentration.

o Chromatographic Separation:

o High-Performance Liquid Chromatography (HPLC): The extracted sample is analyzed by
reverse-phase HPLC. A C18 column is commonly used with a mobile phase consisting of
a buffer (e.g., ammonium formate) and an organic modifier (e.g., methanol or acetonitrile).
[10]

e Detection and ldentification:

o Mass Spectrometry (MS): The eluent from the HPLC is introduced into a mass
spectrometer, typically a tandem mass spectrometer (MS/MS).[10][11] The mass-to-
charge ratio (m/z) of the parent ion corresponding to N-(2-Pyridyl)oxamic acid (167.04
for [M+H]*) and its fragmentation pattern are used for identification and quantification.
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Figure 3: General experimental workflow for metabolite identification.

Biological Activity

N-(2-Pyridyl)oxamic acid is generally considered to be a pharmacologically inactive

metabolite of the oxicam drugs.[1] There is currently no substantial evidence in the scientific

literature to suggest that it has any significant biological activity or engages in specific signaling

pathways. Its primary relevance in a biological context is as a marker of the metabolism of its

parent compounds.

Spectroscopic Data
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Detailed, authenticated spectroscopic data (NMR, IR, MS) for N-(2-Pyridyl)oxamic acid are
not readily available in the public domain. Commercial suppliers of this compound as a
reference standard typically provide a certificate of analysis with this information upon
purchase.[3][12] Public databases like PubChem indicate the availability of 13C NMR and GC-
MS data, but do not provide the raw data.[2]

Conclusion

N-(2-Pyridyl)oxamic acid (CAS 13120-39-3) is a well-characterized metabolite of the oxicam
class of NSAIDs. While a conceptual understanding of its synthesis and its role in drug
metabolism exists, detailed experimental protocols and comprehensive quantitative data on its
biological activity and spectroscopic properties are not extensively documented in publicly
accessible literature. This guide consolidates the available information, providing a foundational
resource for researchers. Further investigation into the full-text of cited metabolic studies and
direct acquisition of reference standards are recommended for those requiring in-depth
experimental and quantitative details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and antiinflammatory activity of metabolites of piroxicam - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. N-(2-Pyridyl)oxamic acid | C7TH6N203 | CID 555963 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. N-(2-Pyridinyl)oxamic Acid | CAS Number 13120-39-3 [klivon.com]

. scbt.com [scbt.com]

. N-(2-Pyridyl)oxamic Acid synthesis - chemicalbook [chemicalbook.com]
. N-(2-Pyridyl)oxamic Acid | lookchem [lookchem.com]

. researchgate.net [researchgate.net]

°
0] ~ » ol e w

. Metabolism of piroxicam by laboratory animals - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b029607/docs?utm_src=pdf-body#n-2-pyridyl-oxamic-acid-a-comprehensive-technical-guide
https://www.klivon.com/product/13120-39-3--n-2-pyridinyl-oxamic-acid--4338
https://www.lgcstandards.com/VA/en/p/TRC-P995700
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Pyridyl_oxamic-acid
https://www.benchchem.com/product/b029607/docs?utm_src=pdf-body#n-2-pyridyl-oxamic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b029607?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/7205872/
https://pubmed.ncbi.nlm.nih.gov/7205872/
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Pyridyl_oxamic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/N-_2-Pyridyl_oxamic-acid
https://www.klivon.com/product/13120-39-3--n-2-pyridinyl-oxamic-acid--4338
https://www.scbt.com/p/n-2-pyridyl-oxamic-acid-13120-39-3
https://www.chemicalbook.com/synthesis/n-2-pyridyl-oxamic-acid.htm
https://www.lookchem.com/ProductWholeProperty_LCPL4373961.htm
https://www.researchgate.net/publication/286596863_Synthesis_and_biocidal_nature_of_oxamic_acids
https://pubmed.ncbi.nlm.nih.gov/6113108/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

9. Overview on the pharmacokinetics of tenoxicam - PubMed [pubmed.ncbi.nlm.nih.gov]

e 10. Simultaneous determination of piroxicam, meloxicam and tenoxicam in human plasma by
liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

e 11. Stress degradation studies on lornoxicam using LC, LC-MS/TOF and LC-MSn - PubMed
[pubmed.ncbi.nim.nih.gov]

e 12. N-(2-Pyridyl)oxamic Acid | LGC Standards [Igcstandards.com]

¢ To cite this document: BenchChem. [N-(2-Pyridyl)oxamic Acid: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029607/docs#n-2-pyridyl-oxamic-acid-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/3329107/
https://pubmed.ncbi.nlm.nih.gov/16169293/
https://pubmed.ncbi.nlm.nih.gov/16169293/
https://pubmed.ncbi.nlm.nih.gov/21757313/
https://pubmed.ncbi.nlm.nih.gov/21757313/
https://www.lgcstandards.com/VA/en/p/TRC-P995700
https://www.benchchem.com/product/b029607/docs#n-2-pyridyl-oxamic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b029607/docs#n-2-pyridyl-oxamic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b029607/docs#n-2-pyridyl-oxamic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b029607/docs#n-2-pyridyl-oxamic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b029607?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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